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Compound of Interest

Compound Name:
1-(7-Bromobenzofuran-2-

YL)ethanone

Cat. No.: B1341841 Get Quote

Essential Safety and Handling Guide for 1-(7-
Bromobenzofuran-2-YL)ethanone
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 1-(7-Bromobenzofuran-2-YL)ethanone in a laboratory setting. It is

intended for researchers, scientists, and professionals in drug development to ensure safe

handling and minimize exposure risks.

Chemical Identifier:

Name: 1-(7-Bromobenzofuran-2-YL)ethanone

Synonyms: 2-Acetyl-7-bromobenzofuran

CAS Number: 460086-95-7

Hazard Identification and Personal Protective
Equipment (PPE)
Hazard Summary: This compound is harmful if swallowed, inhaled, or in contact with skin.[1]

Appropriate PPE is mandatory to prevent exposure.
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Engineering Controls:

Always handle this chemical within a certified chemical fume hood to minimize inhalation

exposure.[1]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[2][3]

Required Personal Protective Equipment: A comprehensive PPE strategy is critical. The

following table outlines the necessary equipment.
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PPE Category Item
Specifications and
Remarks

Eye Protection Safety Goggles

Chemical safety goggles that

meet OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166 are required.

[2]

Hand Protection Chemical-Resistant Gloves

Wear suitable chemical-

resistant gloves.[1] Regularly

inspect gloves for any signs of

degradation or permeation and

replace them on a set

schedule.

Body Protection Laboratory Clothing

Wear a standard laboratory

coat.[1] For tasks with a higher

risk of splashes, consider a

chemical-resistant apron over

the lab coat.

Respiratory Protection Respirator

If exposure limits are exceeded

or if irritation is experienced,

use a NIOSH/MSHA or

European Standard EN 149

approved respirator with a

particulate filter conforming to

EN 143.[2]

Foot Protection Safety Footwear

Closed-toe shoes are

mandatory in any laboratory

setting. Perforated shoes or

sandals are not permitted.[4]

Physical and Chemical Properties
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The following table summarizes the key physical and chemical properties of 1-(7-
Bromobenzofuran-2-YL)ethanone.

Property Value

Molecular Formula C₁₀H₇BrO₂

Molecular Weight 239.07 g/mol [5][6]

Boiling Point 314.4 ± 22.0 °C (Predicted)[7]

Density 1.551 ± 0.06 g/cm³ (Predicted)[7]

Safe Handling and Operational Workflow
The following diagram illustrates the standard operating procedure for the safe handling of 1-
(7-Bromobenzofuran-2-YL)ethanone, from initial preparation to final disposal.
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Caption: Workflow for safe handling of 1-(7-Bromobenzofuran-2-YL)ethanone.
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General Handling:

Preparation: Before handling, ensure all required PPE is correctly worn.[1][2] All operations

must be conducted in a chemical fume hood.[1]

Handling: This compound should only be handled by, or under the close supervision of,

individuals qualified in handling potentially hazardous chemicals.[1]

Storage: Store the chemical in a tightly closed vessel in a dry, cool, and well-ventilated area.

[2][3] Storage temperatures of 2-8°C are recommended.[7] Avoid heat, flames, and sparks.

[1] Keep away from oxidizing agents.[1]

Hygiene: Wash hands and any exposed skin thoroughly after handling.[1][2] Contaminated

clothing should be removed and washed before reuse.[1][2]

Spill Response:

Evacuation and Isolation: For any spill, evacuate the immediate area.

Personal Precautions: Wear suitable personal protective equipment as outlined above.[1]

Containment and Cleanup: For small spills, mix with sand or another inert absorbent

material.[1] Sweep up the mixture and place it in a tightly closed container for disposal.[1]

Avoid generating dust.

Environmental Precautions: Do not allow the material to enter drains or water courses.[1]

First Aid Measures:

Inhalation: Move the affected person to fresh air. If symptoms persist, seek medical attention.

[1]

Skin Contact: Immediately wash the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing.[1] If irritation persists, seek medical

attention.[1]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, ensuring to

separate the eyelids.[1] If irritation continues, seek medical attention.[1]
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Ingestion: Wash out the mouth with plenty of water for at least 15 minutes.[1] Seek

immediate medical attention.[1] Do not induce vomiting.[2][8]

Disposal Plan
All chemical waste and contaminated materials must be disposed of in accordance with local,

regional, and national regulations.[1] Contact a licensed professional waste disposal service to

dispose of this material. Do not mix with other waste. Handle uncleaned containers as you

would the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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